Cas no 146801-29-8 (5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one)

• Product Name: 5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one
• CAS No: 146801-29-8
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD00760733
• CID: 101016
• PubChem ID: 2853535
• Update Time: 2025-07-23

5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one
• 2-Pentanone,5,5,5-trifluoro-4-hydroxy-4-phenyl-
• 2-hydroxy-2-phenyl-1,1,1-trifluoropentan-2-on
• 2-Pentanone,5,5,5-trifluoro-4-hydroxy-4-phenyl
• 5,5,5-trifluoro-4-hydroxy-4-phenyl-2-pentanone
• 5,5,5-trifluoro-4-hydroxy-4-phenylpentan-2-one(SALTDATA: FREE)
• SR-01000479192-1
• AB00089724-01
• CS-0337186
• MFCD00760733
• 146801-29-8
• BS-36762
• DTXSID80386132
• VJAXMKZOQDXQPI-UHFFFAOYSA-N
• AKOS022184406
• SR-01000479192
• AKOS001651030
• 5,5,5-TRIFLUORO-4-HYDROXY-4-PHENYL-PENTAN-2-ONE
• SCHEMBL19390129

• MDL： MFCD00760733
• Inchi： 1S/C11H11F3O2/c1-8(15)7-10(16,11(12,13)14)9-5-3-2-4-6-9/h2-6,16H,7H2,1H3
• InChI Key： VJAXMKZOQDXQPI-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1)(CC(C)=O)O)(F)F

Computed Properties

• Exact Mass: 232.07100
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.264
• Boiling Point: 303.6°C at 760 mmHg
• Flash Point: 137.4°C
• Refractive Index: 1.47
• PSA: 37.30000
• LogP: 2.41560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one

Introduction to 5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one (CAS No. 146801-29-8)

5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one, identified by its Chemical Abstracts Service (CAS) number 146801-29-8, is a fluorinated ketone with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound features a trifluoromethyl group at the C5 position, a hydroxyl group at the C4 position, and a phenyl substituent at the same carbon, making it a versatile intermediate for the development of novel therapeutic agents.

The structural motif of 5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one contributes to its remarkable chemical properties. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxyl and phenyl groups introduce polar interactions and aromaticity, respectively. These features make it an attractive building block for designing molecules with improved pharmacokinetic profiles.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate biological activity and improve drug-like properties. The trifluoromethyl group, in particular, is widely recognized for its role in enhancing binding affinity to biological targets and extending the half-life of pharmaceuticals. Additionally, the hydroxyl group can serve as a site for further functionalization, allowing for the synthesis of more complex derivatives.

One of the most compelling applications of 5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one is in the development of anti-inflammatory and anti-cancer agents. The combination of lipophilicity provided by the trifluoromethyl group and the ability to form hydrogen bonds through the hydroxyl group makes this compound an excellent candidate for modulating enzyme activity. For instance, studies have shown that fluorinated ketones can interact with serine proteases, which are key targets in inflammation and cancer pathways.

Recent research has also explored the potential of 5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one as a precursor in total synthesis. Its unique structure allows for diverse synthetic pathways, enabling chemists to access complex natural products and artificial molecules with high efficiency. The phenyl substituent provides a handle for palladium-catalyzed cross-coupling reactions, while the ketone functionality can be reduced or converted into other heterocycles.

The pharmaceutical industry has been particularly interested in derivatives of 5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one due to their potential therapeutic benefits. For example, modifications at the hydroxyl group can yield esters or amides that exhibit improved solubility and bioavailability. Furthermore, the trifluoromethyl group can be incorporated into more complex scaffolds to enhance receptor binding affinity.

In conclusion, 5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one (CAS No. 146801-29-8) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing novel bioactive molecules with enhanced pharmacokinetic properties. As research continues to uncover new applications for fluorinated compounds, 5,5,5-Trifluoro-4-hydroxy-4-phenylpentan-2-one is likely to play an increasingly important role in medicinal chemistry.